Cas no 27581-07-3 (1-Naphthalenol, 2-methoxy-, acetate)

• Product Name: 1-Naphthalenol, 2-methoxy-, acetate
• CAS No: 27581-07-3
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 1431585
• PubChem ID: 12523737
• Update Time: 2025-04-20

1-Naphthalenol, 2-methoxy-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 2-methoxy-, acetate
• 1-acetoxy-2-methoxynaphthalene
• DTXSID80873456
• 27581-07-3
• AKOS015901742
• 2-Methoxynaphthalen-1-ylacetate
• 1-Acetoxy-2-methoxy-naphthalin
• (2-methoxynaphthalen-1-yl) acetate
• 2-Methoxynaphthalen-1-yl acetate
• SCHEMBL455028

• Inchi： 1S/C13H12O3/c1-9(14)16-13-11-6-4-3-5-10(11)7-8-12(13)15-2/h3-8H,1-2H3
• InChI Key： MGGSWVYDMAQMCP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(=CC=C2C=CC=CC2=1)OC

Computed Properties

• Exact Mass: 234.08922
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 66.76